(R)-2-Vinyloxirane
Overview
Description
(R)-2-Vinyloxirane, also known as (R)-epoxy-2-butene, is a chiral epoxide that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is a versatile intermediate that can be used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fine chemicals.
Scientific Research Applications
Synthetic Applications in Organic Chemistry
Mannich-Type Reactions : Lautens, Tayama, and Nguyen (2004) showcased the use of 2-methyl-2-vinyloxirane in direct vinylogous Mannich-type reactions, leading to the production of cis-5-substituted pipecolinic acid ethyl ester under simple hydrogenation conditions. This illustrates the utility of vinyloxiranes in synthesizing complex organic molecules (Lautens, Tayama, & Nguyen, 2004).
Allylation of Beta, Gamma-Unsaturated Aldehydes : A study by Lautens, Maddess, Sauer, and Ouellet (2002) found that 2-vinyloxiranes can act as surrogates for beta, gamma-unsaturated aldehydes. These electrophiles, generated in situ, were trapped by chiral allylating agents to afford bishomoallylic alcohols with high yield and excellent selectivity (Lautens, Maddess, Sauer, & Ouellet, 2002).
C-C Coupling in the Synthesis of Allylic Alcohols : Yu and Li (2014) described a rhodium(III)-catalyzed C-C coupling between 2-vinyloxiranes and arenes, leading to the formation of allylic alcohols. This process demonstrates the application of vinyloxiranes in facilitating important chemical reactions (Yu & Li, 2014).
Synthesis of 1,2-Dihydropyridines : Brunner, Stogaitis, and Lautens (2006) utilized vinyloxiranes as masked dienolates in vinylogous imino-aldol reactions, yielding highly substituted 1,2-dihydropyridines. This process highlights the versatility of vinyloxiranes in organic synthesis (Brunner, Stogaitis, & Lautens, 2006).
Applications in Polymer Chemistry
Functionalization of Polymers : Darensbourg and Tsai (2014) discussed the postpolymerization functionalization of CO2-based polycarbonates derived from 2-vinyloxirane. This research shows the potential of vinyloxiranes in creating polymers with specific properties (Darensbourg & Tsai, 2014).
Radical Copolymerization : Endo, Suga, Orikasa, and Kojima (1989) reported the radical copolymerization of ethylene and 2-phenyl-3-vinyloxirane, further highlighting the role of vinyloxiranes in polymer science (Endo, Suga, Orikasa, & Kojima, 1989).
properties
IUPAC Name |
(2R)-2-ethenyloxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2/t4-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXBYFVGCMPJVJX-SCSAIBSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=C[C@@H]1CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30426456 |
Source
|
| Record name | (R)-2-Vinyloxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30426456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
70.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62249-81-4 |
Source
|
| Record name | (2R)-2-Ethenyloxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=62249-81-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (R)-2-Vinyloxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30426456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,7Z,10S)-4-[[(2S,3S)-6-Amino-1-[[(2S)-5,5-dichloro-2-[(2,2-dihydroxyacetyl)amino]-4-methylpentanoyl]amino]-3-hydroxy-1-oxohexan-2-yl]amino]-7-(chloromethylidene)-14-hydroxy-5,8,13-trioxo-3-propan-2-yl-2-oxa-6,9-diazabicyclo[10.3.0]pentadec-1(12)-ene-10-carboxylic acid](/img/structure/B1599321.png)
![[[5-(6-Aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2,3,4-trihydroxy-5-oxopentyl) hydrogen phosphate](/img/structure/B1599332.png)
